Cas no 152628-00-7 (Methyl 7-methyl-2-propyl-1H-benzo[d]imidazole-5-carboxylate)

Methyl 7-methyl-2-propyl-1H-benzo[d]imidazole-5-carboxylate Properties

Names and Identifiers

• Methyl 7-methyl-2-propyl-1H-benzo[d]imidazole-5-carboxylate
• METHYL 4-METHYL-2-PROPYL-1H-BENZIMIDAZOLE-6-CARBOXYLATE
• 7-METHYL-2-PROPYL-1H-BENZOIMIDAZOLE-5-CARBOXYLIC ACID METHYL ESTER
• Methyl 4-Methyl-2-Propyl-1H-Benzoimidazole-5-Carboxylate
• 4-Methyl-2-propyl-1H
• 4-Methyl-2-propyl-1H-benzimidazole-6-carboxylic Acid Methyl Ester
• Methyl 7-methyl-2-propyl-1H-benzimidazole-5-carboxylate
• 7-methyl-2-propyl-,methyl ester
• Methyl 2 propyl 4 Methyl benz iMidazole 6 carboxylate
• Methyl 7-Methyl-2-Propyl-1H-BenzoiMidazole-5-Carboxylate
• 1H-BenziMidazole-5-carboxylicacid, 7-Methyl-2-propyl-, Methyl ester
• 2-n-propyl-4-methyl-6-(1-methoxycarbonyl)-benzimidazole Hydrochloride
• 7-methyl-2-propyl-3H-benzoimidazole-5-carboxylic acid methyl ester
• A809331
• 6-Methoxycarbonyl-4-methyl-2-propylbenzimidazole
• FT-0659466
• MFCD08752519
• D96013
• methyl 7-methyl-2-propyl-3H-benzo[d]imidazole-5-carboxylate
• AC-6374
• 4-methyl-2-proyl-1H-benzimidazole-6-carboxylic acid methyl ester
• CS-0089522
• 152628-00-7
• BCP13618
• DEFDQXCQBZEOGY-UHFFFAOYSA-N
• AS-70925
• 4-Methyl-2-propyl-1H-benzimidazole-6-carboxylic acid methyl ester
• 1H-Benzimidazole-5-carboxylic acid, 7-methyl-2-propyl-, methyl ester
• methyl 7-methyl-2-propyl-3H-benzimidazole-5-carboxylate
• AKOS016009584
• SCHEMBL159894
• METHYL 7-METHYL-2-PROPYL-1H-1,3-BENZODIAZOLE-5-CARBOXYLATE
• 2-n-propyl-4-methyl-6-(1-methoxycarbonyl)-benzimidazole Hydrochloride
• Methyl 4-methyl-2-propyl-1H-benzimidazole-6-carboxylate
• DB-050274
• Methyl 7-methyl-2-propyl-5-benzimidazolecarboxylate; 2-Propyl-4-methyl-1H-benzimidazole-6-carboxylic Acid Methyl Ester; 2-Propyl-4-methylbenzimidazol-6-carboxylic Acid Methyl Ester;
• 6ATE8HY9GZ
• 2-Propyl-4-methyl-1H-benzimidazole-6-carboxylic acid methyl ester
• Methyl 7-Methyl-2-propyl-1H-benzo[d]iMidazole-5-carboxylate
• 4-Methyl-2-propyl-1H-benziMidazole-6-carboxylic Acid Methyl Ester
• +Expand

• MDL： MFCD03844703
• InChIKey： DEFDQXCQBZEOGY-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H16N2O2/c1-4-5-11-14-10-7-9(13(16)17-3)6-8(2)12(10)15-11/h6-7H,4-5H2,1-3H3,(H,14,15)
• SMILES： CCCC1=NC2=C(C(=CC(=C2)C(=O)OC)C)N1

Computed Properties

• Exact Mass: 232.12100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 232.121177757g/mol
• Heavy Atom Count: 17
• Complexity: 283
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 55Ų

Experimental Properties

• LogP: 2.61040
• PSA: 54.98000
• Refractive Index: 1.594
• Boiling Point: 434.22°C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 434.22 °C at 760 mmHg
• Density: 1.17

Methyl 7-methyl-2-propyl-1H-benzo[d]imidazole-5-carboxylate Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Sealed in dry,2-8°C(BD110835)
• Signal Word：warning

Methyl 7-methyl-2-propyl-1H-benzo[d]imidazole-5-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%